2-[4-(9H-Fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]-1,3-benzoxazole-5-carboxylic acid

• IUPAC Name: 2-[4-(9H-fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]-1,3-benzoxazole-5-carboxylic acid
• InChI: InChI=1S/C27H23N3O5/c31-25(32)17-9-10-24-23(15-17)28-26(35-24)29-11-13-30(14-12-29)27(33)34-16-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,15,22H,11-14,16H2,(H,31,32)
• InChI Key: KYPUTOXEBNYOLB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC3=C(O2)C=CC(=C3)C(=O)O)C(=O)OCC4C5=CC=CC=C5C6=CC=CC=C46
• Molecular Formula: C27H23N3O5
• Molecular Weight: 469.5 g/mol

Description

2-[4-(9H-Fluoren-9-ylmethoxycarbonyl)piperazin-1-yl]-1,3-benzoxazole-5-carboxylic acid is a useful research compound. Its molecular formula is C27H23N3O5 and its molecular weight is 469.497. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

• Antimicrobial Applications : Compounds with similar structural features, such as piperazine derivatives and benzoxazole derivatives, have been synthesized and evaluated for their antimicrobial activities. For example, novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives and triazolo[3,4-b][1,3]benzoxazole derivatives were synthesized from various ester ethoxycarbonylhydrazones and primary amines. These compounds were found to possess good or moderate activities against test microorganisms, indicating their potential in antimicrobial research (Bektaş et al., 2007).

Drug Metabolism and Pharmaceutical Research

• Drug Metabolism Studies : Research involving similar compounds, like piperazine derivatives, has been conducted to understand their metabolic pathways in the context of pharmaceutical research. For instance, the oxidative metabolism of a novel antidepressant, Lu AA21004, was investigated, revealing insights into the enzymes involved in its metabolism. This type of study is crucial for developing new drugs and understanding their interactions within the human body (Hvenegaard et al., 2012).

Development of Antimicrobial Agents

• Antimicrobial Agent Development : The synthesis of piperazine derivatives, coupled with various pharmacophoric groups, has been explored to create new antimicrobial agents. These studies include the development of compounds with potential activity against a range of bacteria and fungi, highlighting the role of such compounds in addressing antibiotic resistance (Patel et al., 2011).

Chemical Structure and Biological Evaluation

• Chemical Structure Analysis and Biological Activity : Research on the synthesis, characterization, and biological evaluation of compounds, such as piperazinyl benzothiazole/benzoxazole derivatives, demonstrates the importance of chemical structure in determining biological activity. These studies can lead to the discovery of new compounds with anticancer or antimicrobial properties, contributing to the development of new therapeutic agents (Murty et al., 2013).